Cas no 2171437-58-2 (4-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidohexanoic acid)

• Product Name: 4-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidohexanoic acid
• CAS No: 2171437-58-2
• MF: C₂₇H₃₄N₂O₅
• MW: 466.569267749786
• CID: 5864124
• PubChem ID: 165809678
• Update Time: 2025-05-27

4-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidohexanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidohexanoic acid
• 2171437-58-2
• 4-[(3R)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanamido]hexanoic acid
• EN300-1472441

• Inchi： 1S/C27H34N2O5/c1-3-9-19(16-25(30)28-18(4-2)14-15-26(31)32)29-27(33)34-17-24-22-12-7-5-10-20(22)21-11-6-8-13-23(21)24/h5-8,10-13,18-19,24H,3-4,9,14-17H2,1-2H3,(H,28,30)(H,29,33)(H,31,32)/t18?,19-/m1/s1
• InChI Key： XZBWKOZBEBEKDI-MUMRKEEXSA-N
• SMILES： O(C(N[C@H](CCC)CC(NC(CC)CCC(=O)O)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 466.24677219g/mol
• Monoisotopic Mass: 466.24677219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 13
• Complexity: 662
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 105Ų

Additional information on 4-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidohexanoic acid

Comprehensive Overview of 4-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidohexanoic acid (CAS No. 2171437-58-2)

The compound 4-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidohexanoic acid (CAS No. 2171437-58-2) is a specialized Fmoc-protected amino acid derivative widely utilized in peptide synthesis and bioconjugation. Its unique structure, featuring an Fmoc group and a hexanoic acid backbone, makes it invaluable in solid-phase peptide synthesis (SPPS) and drug discovery. Researchers and pharmaceutical developers frequently search for Fmoc-amino acid derivatives like this compound due to their role in creating peptide-based therapeutics, a rapidly growing field driven by advancements in precision medicine and biologics.

In recent years, the demand for custom peptide synthesis has surged, particularly in areas such as cancer research, immunotherapy, and neuroscience. The Fmoc protection strategy employed in this compound ensures high chemical stability during synthesis, a feature often highlighted in searches related to peptide coupling reagents and side-chain protection. Its R-configuration at the third carbon further enhances its utility in designing stereospecific peptides, a topic of interest for researchers exploring enzyme-substrate interactions and protein folding.

The hexanoic acid moiety in 4-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidohexanoic acid contributes to improved solubility and cell permeability, addressing common challenges in peptide drug delivery. This aligns with trending searches on bioavailability enhancement and prodrug design. Additionally, the compound’s compatibility with automated peptide synthesizers makes it a practical choice for high-throughput pharmaceutical R&D, a key concern for labs optimizing workflow efficiency.

From a green chemistry perspective, the compound’s Fmoc group can be cleaved under mild conditions, reducing the need for harsh deprotection reagents. This resonates with the increasing focus on sustainable synthesis methods, a hot topic in organic chemistry forums and academic publications. Its application extends to biomaterial engineering, where it serves as a linker for hydrogel fabrication or surface functionalization, answering frequent queries about peptide-polymer hybrids.

Quality control of 4-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidohexanoic acid involves advanced analytical techniques such as HPLC and mass spectrometry, reflecting the industry’s emphasis on purity standards for GMP-grade peptides. As the therapeutic peptide market expands, this compound’s role in enabling structure-activity relationship (SAR) studies positions it as a critical tool for targeted drug design, a subject dominating biopharmaceutical conferences.

In summary, CAS No. 2171437-58-2 exemplifies the intersection of chemical innovation and biomedical demand. Its versatility in peptide engineering, combined with its alignment with industry trends, ensures its relevance in both academic research and commercial applications. For those investigating next-generation peptide therapeutics or bioconjugation techniques, this compound offers a robust foundation for groundbreaking discoveries.